Cas no 887899-08-3 (N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 5-Pyrimidinecarboxamide, N-1,3-benzodioxol-5-yl-1-(4-fluorophenyl)-1,2,3,6-tetrahydro-2,6-dioxo-
- N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
-
- Inchi: 1S/C18H12FN3O5/c19-10-1-4-12(5-2-10)22-17(24)13(8-20-18(22)25)16(23)21-11-3-6-14-15(7-11)27-9-26-14/h1-8H,9H2,(H,20,25)(H,21,23)
- InChI Key: XPELFYPLNOZVRW-UHFFFAOYSA-N
- SMILES: C1(=O)N(C2=CC=C(F)C=C2)C(=O)C(C(NC2=CC=C3OCOC3=C2)=O)=CN1
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F0696-0489-40mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 40mg |
$140.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-100mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 100mg |
$248.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-2μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 2μl |
$57.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-4mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 4mg |
$66.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-10mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 10mg |
$79.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-15mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 15mg |
$89.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-30mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 30mg |
$119.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-20mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 20mg |
$99.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-75mg |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 75mg |
$208.0 | 2023-07-05 | |
Life Chemicals | F0696-0489-10μmol |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide |
887899-08-3 | 90%+ | 10μl |
$69.0 | 2023-07-05 |
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Related Literature
-
D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
-
2. Squaramide-catalysed asymmetric cascade reactions of 2,3-dioxopyrrolidines with 3-chlorooxindoles†Jiang-Bo Wen,Da-Ming Du Org. Biomol. Chem., 2020,18, 1647-1656
-
C. J. Mable,L. A. Fielding,M. J. Derry,O. O. Mykhaylyk,P. Chambon,S. P. Armes Chem. Sci., 2018,9, 1454-1463
-
Chiara Annoni,Tamaki Endoh,Dziyana Hnedzko,Eriks Rozners Chem. Commun., 2016,52, 7935-7938
Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-08-3): An Overview
N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-08-3) is a complex organic compound with significant potential in the field of medicinal chemistry. This compound is characterized by its unique structural features and biological activities, making it a subject of extensive research in recent years. The compound's structure includes a benzodioxole ring and a fluorinated phenyl group, which contribute to its pharmacological properties.
The benzodioxole moiety is a common scaffold in many bioactive molecules and is known for its ability to enhance the binding affinity and selectivity of compounds to specific receptors. The presence of the fluorinated phenyl group further modulates the compound's physicochemical properties, such as lipophilicity and metabolic stability. These structural elements collectively contribute to the compound's potential therapeutic applications.
Recent studies have highlighted the diverse biological activities of N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.
Another significant area of investigation is the compound's anti-cancer potential. Research has shown that N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide exhibits potent cytotoxic effects against various cancer cell lines. Mechanistic studies suggest that the compound induces apoptosis through the activation of caspase pathways and the modulation of cell cycle progression. These findings have sparked interest in its potential use as an anticancer agent.
In addition to its anti-inflammatory and anti-cancer properties, this compound has also been explored for its neuroprotective effects. Preclinical studies have indicated that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation but are believed to involve the modulation of oxidative stress pathways and the inhibition of neuroinflammation.
The pharmacokinetic profile of N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has also been studied extensively. It has been found to exhibit good oral bioavailability and a favorable half-life, making it suitable for chronic administration. However, further optimization may be required to enhance its metabolic stability and reduce potential side effects.
Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various therapeutic settings. Early results from phase I trials have shown promising outcomes with minimal adverse effects reported. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.
In conclusion, N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-08-3) is a multifaceted compound with a wide range of biological activities. Its unique structural features and promising preclinical data make it an exciting candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.
887899-08-3 (N-(2H-1,3-benzodioxol-5-yl)-3-(4-fluorophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide) Related Products
- 2137573-56-7(3-(Azetidin-1-yl)-5-fluoropyridine-4-carbaldehyde)
- 2138143-99-2(5-amino-1-methyl-3-(oxetan-3-yl)-1,2,3,4-tetrahydropyrimidine-2,4-dione)
- 712324-41-9(2-[2-(5-Chloroquinolin-8-yl)oxyethoxy]benzaldehyde)
- 2229343-04-6(4-(but-3-yn-2-yl)-5-methyl-1,2-oxazole)
- 1376259-14-1(3-Pyridinecarboxaldehyde, 5-(3,5-dimethyl-4-isoxazolyl)-)
- 31654-38-3(DL-a-Bromopropionyl-DL-alanine)
- 897482-05-2(2-(4-cyclopropanecarbonylpiperazin-1-yl)-4,6-difluoro-1,3-benzothiazole)
- 1805475-03-9(6-Chloro-2-phenylpyridine-3-carbonyl chloride)
- 2567505-03-5(2-3-(trifluoromethyl)piperidin-1-ylethan-1-ol hydrochloride)
- 794495-32-2(2-tert-Butyl-1H-imidazole-4-carboxylic Acid)



